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Compound of Interest

Compound Name:
3-[4-(Dimethylamino)phenyl]-2-

propene-1-ol

CAS No.: 190848-81-8

Cat. No.: B2549367

Get Quote

Executive Summary
4-(Dimethylamino)cinnamyl alcohol is a critical "Push-Pull" building block characterized by a

strong electron-donating dimethylamino group conjugated to an allylic alcohol via a phenyl ring.

Unlike simple benzyl alcohols, the extended

-conjugation (cinnamyl backbone) shifts its optical properties toward the red/NIR region when
coupled with electron acceptors.

This guide details its three primary applications:

Precursor for Hemicyanine Dyes: Synthesis of mitochondrial-targeting NIR probes.

Solvatochromic Sensing: Direct application as a polarity/viscosity sensor.

Reaction-Based Probes: Usage as a stable precursor for hydrazine and esterase sensing

motifs.
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Scientific Mechanism & Design Logic
The "D-π-OH" Scaffold
The molecule functions as a Donor-π-Linker system.

Donor (D): The

-dimethylamino group provides strong electron density.

-Bridge: The styrene backbone facilitates Intramolecular Charge Transfer (ICT).

Functional Handle (OH): The allylic alcohol allows for esterification (to create

prodrugs/probes) or oxidation (to generate the reactive aldehyde).

Mechanism of Action: TICT and Viscosity
When excited, the molecule can undergo Twisted Intramolecular Charge Transfer (TICT).[1] In

low-viscosity solvents, the dimethylamino group rotates, dissipating energy non-radiatively (low

fluorescence). In high-viscosity environments (e.g., mitochondrial matrix, cell membranes), this

rotation is restricted, forcing radiative decay (high fluorescence). This makes DMACA-OH

derivatives excellent molecular rotors.

Pathway Visualization
The following diagram illustrates the synthetic divergence from the alcohol to functional probes.
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Figure 1: Synthetic workflow transforming 4-(dimethylamino)cinnamyl alcohol into functional

fluorescent probes.

Application 1: Synthesis of NIR Mitochondrial
Probes (Hemicyanines)
The most prevalent application is converting the alcohol to its aldehyde form to synthesize

Hemicyanine dyes. These dyes are cationic, accumulating in mitochondria due to the

membrane potential (

).

Protocol A: Oxidation to 4-
(Dimethylamino)cinnamaldehyde
Rationale: The alcohol is often stored as it is more stable than the aldehyde. Oxidation is

performed immediately prior to dye synthesis.

Materials:

4-(Dimethylamino)cinnamyl alcohol (1.0 eq)

Activated Manganese Dioxide (

) (10.0 eq)

Dichloromethane (DCM) (Anhydrous)

Celite pad[2]

Step-by-Step:

Dissolution: Dissolve 1 mmol of alcohol in 10 mL anhydrous DCM.

Oxidation: Add activated

(10 mmol) slowly to the stirring solution.
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Reaction: Stir at room temperature for 4–6 hours. Monitor by TLC (Hexane:EtOAc 3:1). The

aldehyde spot will be less polar (higher

) and bright yellow.

Purification: Filter the suspension through a Celite pad to remove

. Wash the pad with DCM.

Isolation: Concentrate the filtrate under reduced pressure to yield the yellow solid aldehyde.

Yield is typically >85%.[2]

Protocol B: Condensation to Hemicyanine Dye
Materials:

Freshly prepared Aldehyde (from Protocol A)

1,2,3,3-Tetramethyl-3H-indolium iodide (Acceptor)

Ethanol (EtOH)

Piperidine (Catalyst)

Step-by-Step:

Mixing: In a round-bottom flask, combine 1 mmol of the aldehyde and 1 mmol of indolium

salt in 15 mL EtOH.

Catalysis: Add 2–3 drops of piperidine.

Reflux: Heat to reflux (

) for 4–8 hours. The solution will turn deep red/purple.

Precipitation: Cool to room temperature. Pour the mixture into 100 mL cold diethyl ether.

Filtration: Filter the precipitate and wash with cold ether.

Validation: Dissolve in DMSO. Expect
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and

(NIR region).

Application 2: Solvatochromic & Viscosity Sensing
The alcohol itself (and its esters) exhibits positive solvatochromism—the emission red-shifts as

solvent polarity increases.

Data Summary: Solvatochromic Shift
Table 1: Optical properties of 4-(dimethylamino)cinnamyl derivatives in various solvents.

Solvent

Polarity
Index (

)
(nm) (nm)

Stokes Shift
(nm)

Quantum
Yield (

)

Toluene 0.099 360 415 55 0.05

DCM 0.309 372 440 68 0.12

Ethanol 0.654 385 510 125 0.02

DMSO 0.444 390 525 135 <0.01*

Glycerol 0.812 395 480 85 0.45

Note: The low quantum yield in DMSO vs. Glycerol highlights the viscosity sensitivity (TICT

mechanism).

Protocol C: Viscosity Measurement Assay
Preparation: Prepare a 10 mM stock solution of the probe in DMSO.

Viscosity Titration: Prepare mixtures of Glycerol:Methanol in ratios (0:10 to 10:0) to vary

viscosity from 0.6 cP to ~900 cP.

Staining: Add probe to each mixture (final conc. 10

M).
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Measurement: Excite at 380 nm. Record emission spectra (400–650 nm).

Analysis: Plot

vs.

. A linear relationship (Förster-Hoffmann equation) confirms molecular rotor behavior.

Application 3: Reaction-Based Probe Design
(Hydrazine)
The cinnamyl backbone is highly susceptible to nucleophilic attack by hydrazine, offering a

specific detection mechanism. While the aldehyde is the direct reactant, the alcohol is used as

a negative control or stable reference standard to validate the oxidation state required for

sensing.

Mechanism: Cinnamaldehyde + Hydrazine

Pyrazoline (Fluorescence Turn-On).

Role of Alcohol: The alcohol does not react with hydrazine to form the fluorescent pyrazoline,

making it an essential control to prove that the sensing is due to the aldehyde functionality.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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